![molecular formula C17H16O6 B3181745 3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one CAS No. 118204-64-1](/img/structure/B3181745.png)
3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one
Overview
Description
3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one, also known as TMB-4, is a flavonoid compound that has been extensively studied for its potential therapeutic applications. TMB-4 has been found to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. In
Mechanism of Action
The mechanism of action of 3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one is complex and not fully understood. It is believed to exert its biological effects through multiple pathways, including the regulation of oxidative stress, inflammation, and cell signaling. This compound has been shown to activate the Nrf2-Keap1 pathway, which plays a key role in the regulation of antioxidant and detoxification responses. It has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to protect against oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. This compound has also been found to modulate cell signaling pathways, including the PI3K/Akt and MAPK pathways, which play a key role in cell survival and proliferation.
Advantages and Limitations for Lab Experiments
3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one has several advantages for lab experiments. It is relatively easy to synthesize or extract, and it has been extensively studied for its biological activities. However, there are some limitations to using this compound in lab experiments. It has poor solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound has not been extensively studied in vivo, which limits its potential therapeutic applications.
Future Directions
There are several future directions for the study of 3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one. One area of research is the development of novel synthetic methods for this compound that improve its solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of this compound in various disease models, including cancer, cardiovascular disease, and neurodegenerative disorders. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its biological effects.
Scientific Research Applications
3,5,7-Trihydroxy-3-(4-methoxybenzyl)chroman-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit antioxidant, anti-inflammatory, and anticancer properties. This compound has been shown to protect against oxidative stress and inflammation in various cell types, including neuronal cells, endothelial cells, and macrophages. It has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.
properties
IUPAC Name |
3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-2H-chromen-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O6/c1-22-12-4-2-10(3-5-12)8-17(21)9-23-14-7-11(18)6-13(19)15(14)16(17)20/h2-7,18-19,21H,8-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLSFQQNRFOVLGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2(COC3=CC(=CC(=C3C2=O)O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.